Hydrochlorothiazide Impurity C

Description

Hydrochlorothiazide Impurity C is a chemical compound also known as 6-Chloro-N-((6-chloro-7-sulfamoyl-2,3-dihydro-4H-1,2,4-benzothiadiazin-4-yl 1,1-dioxide)methyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide . Its CAS number is 402824-96-8 . Synonyms for Hydrochlorothiazide Impurity C include Hydrochlorothiazide Dimer and N-[[7-(Aminosulfonyl)-6-chloro-2,3-dihydro-1,1-dioxo-4H-1,2,4-benzothiadiazin-4-yl]methyl]-6-chloro-3,4-dihydro-1,1-dioxo .

This compound is significant in the pharmaceutical industry as it is used as a reference standard for monitoring and controlling impurity levels in hydrochlorothiazide drug products . Hydrochlorothiazide is a diuretic drug frequently used in the treatment of hypertension . Impurity C, therefore, plays a crucial role in quality control, ensuring the safety and efficacy of hydrochlorothiazide-based medications, according to guidelines set by the International Conference on Harmonization (ICH) .

Another similar compound is Hydrochlorothiazide, which is a thiazide diuretic used to treat high blood pressure and fluid retention . Impurity C can form during the production or degradation of Hydrochlorothiazide . Safety Data Sheets classify Hydrochlorothiazide Impurity C as a warning because it can cause skin and eye irritation and may cause cancer .

• CAS No.: 402824-96-8
• Product Name: Hydrochlorothiazide Impurity C
• Molecular Formula: C15H16Cl2N6O8S4
• Molecular Weight: 607.5 g/mol
• IUPAC Name: 6-chloro-4-[[(6-chloro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazin-7-yl)sulfonylamino]methyl]-1,1-dioxo-2,3-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C15H16Cl2N6O8S4/c16-8-1-10-14(34(28,29)20-5-19-10)4-13(8)33(26,27)21-6-23-7-22-35(30,31)15-3-12(32(18,24)25)9(17)2-11(15)23/h1-4,19-22H,5-7H2,(H2,18,24,25)
• Standard InChIKey: ARZJHXODDVTRLY-UHFFFAOYSA-N
• SMILES: C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)NCN3CNS(=O)(=O)C4=CC(=C(C=C43)Cl)S(=O)(=O)N)Cl
• Canonical SMILES: C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)NCN3CNS(=O)(=O)C4=CC(=C(C=C43)Cl)S(=O)(=O)N)Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: N-[[7-(Aminosulfonyl)-6-chloro-2,3-dihydro-1,1-dioxo-4H-1,2,4-benzothiadiazin-4-yl]methyl]-6-chloro-3,4-dihydro-1,1-dioxo-2H-1,2,4-benzothiadiazine-7-sulfonamide ; HCTZ-CH2-HCTZ; 6-Chloro-4-({[(6-Chloro-1,1-Dioxido-3,4-Dihydro-2H-1,2,4-Benzothiadiazin-7-Yl)
• PubChem Compound: 24983689
• Last Modified: Aug 15 2023